N-cyclopentyl-1-{4-[(4-fluorobenzoyl)amino]phenyl}-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[8-(3-methoxyphenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• InChI: InChI=1S/C21H18ClN5O5/c1-30-14-4-3-5-15(11-14)32-20-19-25-27(21(29)26(19)9-8-23-20)12-18(28)24-13-6-7-17(31-2)16(22)10-13/h3-11H,12H2,1-2H3,(H,24,28)
• InChI Key: WTOLNAOFHRYHBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC(=C(C=C4)OC)Cl
• Molecular Formula: C21H18ClN5O5
• Molecular Weight: 455.8 g/mol

Description

N-cyclopentyl-1-{4-[(4-fluorobenzoyl)amino]phenyl}-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H18ClN5O5 and its molecular weight is 455.86. The purity is usually 95%.
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Scientific Research Applications

Discovery of Kinase Inhibitors

• Research by Schroeder et al. (2009) led to the discovery of N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (BMS-777607), a potent and selective Met kinase inhibitor. This compound demonstrated complete tumor stasis in a Met-dependent GTL-16 human gastric carcinoma xenograft model following oral administration and advanced into phase I clinical trials due to its efficacy and favorable profiles (Schroeder et al., 2009).

Structural Elucidation in Medicinal Chemistry

• A study by Joshi et al. (2022) focused on the synthesis and structural elucidation of a compound class that includes 1,4 Dihydropyrimido [1, 2-a] Benzimidazole. These compounds were prepared and their structures determined by various spectroscopic techniques, highlighting the importance of structural analysis in developing pharmacologically active compounds (Joshi et al., 2022).

Synthesis and Computational Studies

• Jayarajan et al. (2019) conducted a study on the synthesis of 6-amino-5-cyano-2-oxo-N-(pyridin-2-yl)-4-(p-tolyl)-2H-[1,2'-bipyridine]-3-carboxamide and related compounds. These were synthesized through a multi-component reaction and characterized using various techniques. The study also included computational chemistry methods, non-linear optical (NLO) properties, and molecular docking analyses, demonstrating the compound's potential for anticancer activity (Jayarajan et al., 2019).

Cytotoxic Activity of Carboxamide Derivatives

• Research by Deady et al. (2005) on carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, including 2-(4-fluorophenyl) derivatives, revealed potent cytotoxicity against murine P388 leukemia and Lewis lung carcinoma. This study is significant for its exploration of structurally diverse compounds for potential therapeutic use (Deady et al., 2005).